Cas no 1521-02-4 (2,5-Cyclohexadiene-1,4-dione,2,5-bis(dimethylamino)-)

• Product name: 2,5-Cyclohexadiene-1,4-dione,2,5-bis(dimethylamino)-
• CAS No: 1521-02-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.23036
• CID: 177321
• PubChem ID: 96304

2,5-Cyclohexadiene-1,4-dione,2,5-bis(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-bis(dimethylamino)-
• 2,5-bis(dimethylamino)cyclohexa-2,5-diene-1,4-dione
• p-Benzoquinone, 2,5-bis(dimethylamino)- (8CI)
• 1,4-Benzoquinone, 2,5-bis(dimethylamino)-
• 2,5-Bis(dimethylamino)-1,4-benzoquinone
• 2,5-Bis-(dimethylamino)-benzochinon-(1,4)
• 2,5-Bis(dimethylamino)-p-benzoquinone
• 2,5-Bis-< dimethylamino> -benzoc
• 2,5-Bis-dimethylamino-[1,4]benzochinon
• 2,5-bis-dimethylamino-[1,4]benzoquinone
• 2,5-Bis-dimethylamino-p-benzochinon
• AI3-50904
• BRN 2211414
• 2,5-Bis(dimethylamino)-2,5-cyclohexadiene-1,4-dione
• UNII-Y9SJ4XHB2D
• p-Benzoquinone,5-bis(dimethylamino)-
• 1, 2,5-bis(dimethylamino)-
• Y9SJ4XHB2D
• NCIOpen2_000066
• 2,4-dione, 2,5-bis(dimethylamino)-
• 4-14-00-00365 (Beilstein Handbook Reference)
• 2,5-bis(dimethylamino)benzo-1,4-quinone
• InChI=1/C10H14N2O2/c1-11(2)7-5-10(14)8(12(3)4)6-9(7)13/h5-6H,1-4H
• 2,5-Bis(N,N'-dimethyl)-1,4-benzoquinone
• NSC 66042
• AF-962/05745027
• SCHEMBL10446230
• starbld0030189
• NSC-66042
• p-Benzoquinone, 2,5-bis(dimethylamino)-
• NSC66042
• 1521-02-4
• CHEMBL162988
• DTXSID00164954
• 2,5-cyclohexadiene-1,4-dione, 2,5-bis(dimethylamino)-

• Inchi： InChI=1S/C10H14N2O2/c1-11(2)7-5-10(14)8(12(3)4)6-9(7)13/h5-6H,1-4H3
• InChI Key： BZZIJKWURTYMLH-UHFFFAOYSA-N
• SMILES： CN(C1=CC(=O)C(N(C)C)=CC1=O)C

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6
• XLogP3: 1

Experimental Properties

• Density: 1.14
• Boiling Point: 289°Cat760mmHg
• Flash Point: 117.8°C
• Refractive Index: 1.547
• PSA: 40.62
• LogP: 0.02920

Additional information on 2,5-Cyclohexadiene-1,4-dione,2,5-bis(dimethylamino)-

Comprehensive Overview of 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(dimethylamino)- (CAS No. 1521-02-4)

2,5-Cyclohexadiene-1,4-dione, 2,5-bis(dimethylamino)- (CAS No. 1521-02-4) is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmaceutical research. Known for its unique structural properties, this compound features a cyclohexadiene core substituted with two dimethylamino groups, making it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals often search for terms like "2,5-bis(dimethylamino)-1,4-benzoquinone" or "dimethylamino-substituted quinones" to explore its applications and properties.

The compound's molecular structure, characterized by its conjugated diene system and electron-donating dimethylamino groups, enables it to participate in a variety of chemical reactions. This includes redox processes, polymerization initiations, and as a precursor for organic semiconductors. Recent trends in sustainable chemistry have highlighted the potential of 1521-02-4 in green synthesis, aligning with the growing demand for eco-friendly chemical processes. Searches for "green chemistry applications of quinones" or "sustainable organic intermediates" reflect this emerging interest.

In the pharmaceutical sector, 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(dimethylamino)- has been studied for its potential role in drug design, particularly in the development of antioxidant and anti-inflammatory agents. Its ability to modulate electron transfer pathways makes it a candidate for therapeutic applications. Queries such as "quinone derivatives in medicine" or "redox-active pharmaceutical intermediates" are commonly associated with this compound. Additionally, its stability and solubility properties are frequently discussed in forums focusing on advanced organic synthesis.

From a materials science perspective, this compound is explored for its utility in conductive polymers and dye-sensitized solar cells. The dimethylamino substituents enhance its electron-donating capacity, which is critical for improving the efficiency of energy-conversion devices. Researchers often search for "organic electronic materials" or "quinone-based solar cell components" to delve deeper into these applications. The compound's versatility also extends to catalysis, where it serves as a ligand or co-catalyst in asymmetric synthesis.

Handling and storage of CAS No. 1521-02-4 require adherence to standard laboratory safety protocols, given its sensitivity to light and moisture. While not classified as hazardous under normal conditions, proper precautions ensure its longevity and efficacy in experiments. Popular searches like "storage conditions for sensitive quinones" or "handling air-sensitive organic compounds" address these practical concerns. The compound's stability under inert atmospheres is particularly emphasized in industrial settings.

In summary, 2,5-Cyclohexadiene-1,4-dione, 2,5-bis(dimethylamino)- (CAS No. 1521-02-4) is a multifaceted compound with broad applications across chemistry and materials science. Its relevance in sustainable technologies, pharmaceutical research, and advanced materials continues to drive scientific inquiry. For those seeking detailed technical data, resources on "quinone derivative synthesis" or "electrochemical properties of amino-substituted cyclohexadienes" provide further insights. This compound exemplifies the intersection of innovation and practicality in modern chemistry.